Cas no 31267-15-9 (7-chloro-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione)

7-chloro-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione structure
31267-15-9 structure
Product Name:7-chloro-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione
CAS No:31267-15-9
MF:C10H8ClNO2
MW:209.629021644592
MDL:MFCD24153912
CID:5185181
PubChem ID:14850313
Update Time:2025-10-05

7-chloro-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3(2H,4H)-Isoquinolinedione, 7-chloro-2-methyl-
    • 7-chloro-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione
    • MDL: MFCD24153912
    • Inchi: 1S/C10H8ClNO2/c1-12-9(13)4-6-2-3-7(11)5-8(6)10(12)14/h2-3,5H,4H2,1H3
    • InChI Key: RWHYYPKVIPTMDF-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC(Cl)=C2)CC(=O)N1C

Computed Properties

  • Exact Mass: 209.0243562g/mol
  • Monoisotopic Mass: 209.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 37.4Ų

7-chloro-2-methyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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